Diethyl fumarate
Diethyl fumarate
Diethyl fumarate is a dieter obtained by the formal condensation of fumaric acid with ethanol. It has a role as a metabolite. It is functionally related to a fumaric acid.
Brand Name:
Vulcanchem
CAS No.:
623-91-6
VCID:
VC20861810
InChI:
InChI=1S/C8H12O4/c1-3-11-7(9)5-6-8(10)12-4-2/h5-6H,3-4H2,1-2H3
SMILES:
CCOC(=O)C=CC(=O)OCC
Molecular Formula:
C8H12O4
Molecular Weight:
172.18 g/mol
Diethyl fumarate
CAS No.: 623-91-6
Cat. No.: VC20861810
Molecular Formula: C8H12O4
Molecular Weight: 172.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diethyl fumarate is a dieter obtained by the formal condensation of fumaric acid with ethanol. It has a role as a metabolite. It is functionally related to a fumaric acid. |
|---|---|
| CAS No. | 623-91-6 |
| Molecular Formula | C8H12O4 |
| Molecular Weight | 172.18 g/mol |
| IUPAC Name | diethyl but-2-enedioate |
| Standard InChI | InChI=1S/C8H12O4/c1-3-11-7(9)5-6-8(10)12-4-2/h5-6H,3-4H2,1-2H3 |
| Standard InChI Key | IEPRKVQEAMIZSS-UHFFFAOYSA-N |
| Isomeric SMILES | CCOC(=O)/C=C/C(=O)OCC |
| SMILES | CCOC(=O)C=CC(=O)OCC |
| Canonical SMILES | CCOC(=O)C=CC(=O)OCC |
| Boiling Point | 214 °C |
| Colorform | White crystal or in liquid form |
| Flash Point | 104 °C Closed Cup |
| Melting Point | 0.8 °C |
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